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Abstract

Quinolin-3-ylmethanol, with the Chemical Abstracts Service (CAS) number 13669-51-7, is a
pivotal heterocyclic building block in the landscape of medicinal and synthetic chemistry. As a
derivative of quinoline, this compound embodies a versatile scaffold that has been instrumental
in the development of a diverse array of biologically active molecules. Its strategic importance
lies in its utility as a key intermediate for the synthesis of more complex chemical entities with
potential therapeutic applications, particularly in the realms of oncology and infectious
diseases. This technical guide provides a comprehensive overview of the fundamental
properties, synthesis, and known applications of Quinolin-3-ylmethanol, with a focus on its
role in the synthesis of bioactive compounds. While direct biological data on Quinolin-3-
ylmethanol itself is limited in publicly available literature, its structural motif is a recurring
feature in numerous pharmacologically significant molecules. This document aims to serve as a
foundational resource for researchers engaged in the exploration and utilization of this versatile
chemical entity.

Chemical and Physical Properties

Quinolin-3-ylmethanol is a solid at room temperature, possessing a molecular formula of
C10H9oNO and a molecular weight of 159.19 g/mol .[1][2] A summary of its key physical and
chemical properties is presented in Table 1.
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Property Value Reference(s)
CAS Number 13669-51-7 [1112]
Molecular Formula C10HaNO [1][2]
Molecular Weight 159.19 g/mol [11[2]
Melting Point 65-67 °C [1]
Boiling Point 329.784 °C at 760 mmHg [1]
Flash Point 153.248 °C [1]
Density 1.219 g/cm3 [1]
Physical Form Solid

Purity >95% (Commercially available)
Storage Temperature Room Temperature

Safety Information: Quinolin-3-ylmethanol is classified with the GHSO07 pictogram and a
"Warning" signal word. Hazard statements include H302 (Harmful if swallowed), H315 (Causes
skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory
irritation). Precautionary statements advise on appropriate handling and storage procedures to
mitigate risks.

Synthesis and Reactivity

Quinolin-3-ylmethanol is typically utilized as a starting material or intermediate in multi-step
synthetic sequences. A common reaction involving this compound is its oxidation to the
corresponding aldehyde, quinoline-3-carbaldehyde. This transformation is a critical step in the
elaboration of the quinoline scaffold to introduce further chemical diversity.

Experimental Protocol: Oxidation of a Quinolin-3-
ylmethanol Derivative

While a specific protocol for the oxidation of Quinolin-3-ylmethanol is not readily available in
the reviewed literature, a representative procedure for a similar transformation on a related
substrate, (2-chlorobenzo[h]quinolin-3-yl)methanol, provides valuable insight. This reaction

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lookchem.com/casno13669-51-7.html
https://www.scbt.com/p/quinolin-3-ylmethanol-13669-51-7
https://www.lookchem.com/casno13669-51-7.html
https://www.scbt.com/p/quinolin-3-ylmethanol-13669-51-7
https://www.lookchem.com/casno13669-51-7.html
https://www.scbt.com/p/quinolin-3-ylmethanol-13669-51-7
https://www.lookchem.com/casno13669-51-7.html
https://www.lookchem.com/casno13669-51-7.html
https://www.lookchem.com/casno13669-51-7.html
https://www.lookchem.com/casno13669-51-7.html
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/product/b086302?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

utilizes sodium borohydride for the reduction of the corresponding aldehyde, a reversible
process where the oxidation would proceed in the opposite direction. A plausible synthetic
route for the oxidation of Quinolin-3-ylmethanol to quinoline-3-carbaldehyde could involve
common oxidizing agents like manganese dioxide (MnO:2) or pyridinium chlorochromate (PCC).

lllustrative Oxidation Workflow:
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A generalized workflow for the oxidation of Quinolin-3-ylmethanol.

Role in the Synthesis of Bioactive Molecules
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The true value of Quinolin-3-ylmethanol lies in its role as a precursor to a wide range of
bioactive molecules. The quinoline core is a well-established "privileged structure” in medicinal
chemistry, known to interact with various biological targets.[3] Derivatives of quinoline have
demonstrated a broad spectrum of pharmacological activities, including anticancer,
antimicrobial, and anti-inflammatory properties.

Synthesis of Quinoline-3-carbaldehyde Derivatives

Quinoline-3-carbaldehyde, readily synthesized from Quinolin-3-ylmethanol, is a versatile
intermediate. It serves as a key starting material for the synthesis of various heterocyclic
systems and derivatives with potential therapeutic applications. For instance, it can be used to
synthesize Schiff bases, chalcones, and other complex molecules that have been investigated
for their biological activities.

Logical Relationship for Synthesis of Bioactive Derivatives:

Condensation Reactions
(e.g., with amines, ketones)
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Synthetic utility of Quinolin-3-ylmethanol in generating bioactive compounds.

While specific quantitative data for derivatives of Quinolin-3-ylmethanol are not extensively
reported, the broader class of quinoline derivatives has been a subject of numerous studies.
For example, various quinoline-based compounds have been evaluated as inhibitors of
EGFR/HER-2, demonstrating potent anti-tumor activities with Glso values in the nanomolar
range.[4]

Signaling Pathways and Mechanisms of Action of
Quinoline Derivatives

Although no specific signaling pathways have been directly attributed to Quinolin-3-
ylmethanol, the quinoline scaffold is known to be a key pharmacophore in molecules that
modulate various cellular signaling pathways implicated in cancer and other diseases. For
instance, certain quinoline derivatives have been shown to induce apoptosis in cancer cells
through the mediation of the Sirtl/Caspase 3 signaling pathway.[5]

Hypothetical Signaling Pathway Modulation by a Quinoline Derivative:

Deacetylation Cleavage of .
Inhibition Inhibition of activit cellular substrates Apoptosis
(Programmed Cell Death)
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A potential mechanism of action for a bioactive quinoline derivative.

Conclusion

Quinolin-3-ylmethanol (CAS: 13669-51-7) is a valuable and versatile building block in
medicinal and synthetic chemistry. While direct biological activity data for the compound itself is
scarce, its significance is underscored by its utility as a key intermediate in the synthesis of a
wide array of pharmacologically relevant molecules. Its ready conversion to quinoline-3-
carbaldehyde opens up a plethora of synthetic possibilities for creating novel compounds with
potential therapeutic applications. Further research into the direct biological effects of
Quinolin-3-ylmethanol and a more systematic exploration of its derivatives could unveil new
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avenues for drug discovery and development. This guide serves as a starting point for
researchers looking to leverage the synthetic potential of this important quinoline derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cas 13669-51-7,Quinolin-3-yl-methanol | lookchem [lookchem.com]

2. scbt.com [scbt.com]

3. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins
Involved in Related Carcinogenic Pathways - PMC [pmc.ncbi.nim.nih.gov]

e 4. Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-
target inhibitors as potential anti-tumor agents - RSC Advances (RSC Publishing)
[pubs.rsc.org]

e 5. Synthesis of a New Phenyl Chlormethine-Quinazoline Derivative, a Potential Anti-Cancer
Agent, Induced Apoptosis in Hepatocellular Carcinoma Through Mediating Sirtl/Caspase 3
Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-Depth Technical Guide to Quinolin-3-ylmethanol
(CAS: 13669-51-7)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086302#quinolin-3-ylmethanol-cas-number-13669-
51-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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